Cas no 1227592-51-9 (3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile)

• Product Name: 3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile
• CAS No: 1227592-51-9
• MF: C₁₃H₈F₂N₂
• MW: 230.212829589844
• CID: 4913960
• Update Time: 2025-07-18

3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile
• 3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H8F2N2/c14-11-3-1-10(2-4-11)13-12(15)9(5-7-16)6-8-17-13/h1-4,6,8H,5H2
• InChI Key： GFTUPGLZSTWATN-UHFFFAOYSA-N
• SMILES： FC1=C(CC#N)C=CN=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile

3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile (CAS No. 1227592-51-9): An Overview of Its Structure, Synthesis, and Applications

3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile (CAS No. 1227592-51-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of its chemical structure, synthesis methods, and various applications, drawing on the latest research findings to offer a detailed and up-to-date perspective.

Chemical Structure and Properties

3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile is a fluorinated pyridine derivative characterized by its unique molecular structure. The compound features a pyridine ring with a fluorine atom at the 3-position and a 4-fluorophenyl substituent at the 2-position. Additionally, it contains an acetonitrile group at the 4-position of the pyridine ring. This combination of functional groups imparts distinct chemical properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.

The presence of fluorine atoms in the structure of 3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile enhances its metabolic stability and lipophilicity, which are crucial factors in drug design. These properties contribute to improved pharmacokinetic profiles, such as increased bioavailability and longer half-life in biological systems. Furthermore, the acetonitrile group provides additional reactivity and functionalization opportunities, allowing for further modifications to tailor the compound's properties for specific therapeutic targets.

Synthesis Methods

The synthesis of 3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile has been extensively studied, with several efficient routes reported in the literature. One common approach involves the coupling of 3-fluoro-2-chloropyridine with 4-fluorobenzeneboronic acid followed by cyanoethylation. This method typically proceeds via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, which are well-established techniques in organic synthesis.

A recent study published in the Journal of Organic Chemistry described an optimized protocol for the synthesis of 3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile. The researchers employed a one-pot sequential reaction involving palladium-catalyzed arylation followed by nitrile formation using trimethylsilyl cyanide (TMSCN). This streamlined process not only improved the overall yield but also minimized side reactions and purification steps, making it a more practical and scalable method for industrial applications.

Applications in Medicinal Chemistry

3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile has garnered significant attention in medicinal chemistry due to its potential as a lead compound for drug development. Its unique structure offers several advantages for targeting specific biological pathways and diseases. For instance, studies have shown that derivatives of this compound exhibit potent activity against various kinases, enzymes involved in signal transduction pathways that are often dysregulated in cancer and other diseases.

A notable example is the use of 3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile-based compounds as inhibitors of cyclin-dependent kinases (CDKs). CDKs play critical roles in cell cycle regulation and are implicated in numerous cancers. Research published in Cancer Research demonstrated that a derivative of 3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile selectively inhibited CDK9, leading to reduced expression of anti-apoptotic proteins and enhanced sensitivity to chemotherapy in cancer cells.

Beyond cancer research, 3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile-based compounds have also shown promise in other therapeutic areas. For example, they have been explored as potential treatments for neurodegenerative diseases such as Alzheimer's disease. A study published in the Journal of Medicinal Chemistry reported that a modified derivative of this compound exhibited neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

Clinical Trials and Future Directions

The promising preclinical results with 3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile-based compounds have led to their advancement into clinical trials. Several Phase I and II trials are currently underway to evaluate their safety and efficacy in treating various diseases. These trials aim to provide valuable insights into the pharmacological properties and therapeutic potential of these compounds.

In addition to ongoing clinical trials, future research directions include further optimization of lead compounds through structure-based drug design approaches. Computational methods such as molecular docking and virtual screening are being employed to identify novel derivatives with enhanced potency and selectivity. These efforts are expected to yield more effective therapeutic agents with improved safety profiles.

Conclusion

3-Fluoro-2-(4-fluorophenyl)pyridine-4-acetonitrile (CAS No. 1227592-51-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers favorable properties such as metabolic stability and lipophilicity, making it an attractive scaffold for drug development. Ongoing research continues to uncover new derivatives with enhanced therapeutic potential, positioning this compound as a valuable tool in the quest for novel treatments for various diseases.